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Abstract
Ethylene trithiocarbonate (ETC), also known as 1,3-dithiolane-2-thione, is a crucial

organosulfur compound, notably utilized as a precursor in the synthesis of tetrathiafulvalene

(TTF) and its derivatives, which are pivotal in the field of molecular electronics. Its thermal

behavior is of significant interest for optimizing synthetic procedures and ensuring safety. This

technical guide provides a comprehensive overview of the current understanding of the thermal

stability and decomposition of ethylene trithiocarbonate. Due to a lack of direct studies on the

pure compound, this guide synthesizes information from related studies, particularly the

thermolysis of trithiocarbonate moieties in polymers prepared by Reversible Addition-

Fragmentation chain Transfer (RAFT) polymerization. This guide outlines plausible

decomposition pathways, recommended experimental protocols for detailed characterization,

and presents the available physicochemical data.

Physicochemical Properties of Ethylene
Trithiocarbonate
A foundational understanding of the physical properties of ethylene trithiocarbonate is

essential before exploring its thermal stability.
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Property Value Reference

Molecular Formula C₃H₄S₃

Molar Mass 136.26 g/mol

Appearance Yellow solid

Melting Point 34-37 °C [1]

Boiling Point
95-105 °C at 0.01 torr; 307 °C

(lit.)
[1]

Thermal Decomposition Pathways
Direct experimental studies detailing the thermal decomposition of pure ethylene
trithiocarbonate are not extensively available in the public domain. However, insights can be

drawn from the well-documented thermolysis of polymers containing trithiocarbonate end-

groups, which suggests two primary competing decomposition mechanisms: a concerted

elimination and a radical-mediated pathway.

Proposed Concerted Elimination Pathway (Chugaev-
type Elimination)
Drawing an analogy from the Chugaev elimination observed in the thermolysis of xanthates

and some trithiocarbonate-terminated polymers, a similar pathway can be proposed for

ethylene trithiocarbonate. This pathway involves a concerted, six-membered ring transition

state, leading to the formation of ethylene, carbon disulfide (CS₂), and elemental sulfur (S).
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Caption: Proposed Chugaev-type elimination pathway for ethylene trithiocarbonate
decomposition.

Proposed Radical-Mediated Pathway
Alternatively, the thermal decomposition can proceed via a radical mechanism initiated by the

homolytic cleavage of a carbon-sulfur (C-S) bond, which is generally the weakest bond in the

trithiocarbonate group. This initial step would generate a diradical intermediate that can

subsequently undergo further reactions, such as fragmentation or rearrangement, to yield

various products.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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